![molecular formula C30H19NO9 B1235054 (2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid](/img/structure/B1235054.png)
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid
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Overview
Description
Dynemicin A is an anthraquinone.
Dynemicin A is an enediyne antineoplastic antibiotic hybrid containing an anthraquinone moiety isolated from the bacterium Micromonospora chersina. The anthraquinone moiety intercalates into DNA and the benzene diradical intermediate of the enediyne core binds to the minor groove of DNA, resulting in double-strand breaks in DNA, inhibition of DNA replication and apoptosis. (NCI04)
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Various studies have explored unique synthesis methods and derivatives of complex organic compounds. For instance, Kitchin and Stoodley (1973) demonstrated the reduction of certain methyl tetramethyl compounds to produce specific alcohol analogues with varied stereoselectivity (Kitchin & Stoodley, 1973).
Chemosensor Applications : The development of macrocyclic ligands, such as those studied by Ambrosi et al. (2020), has led to the creation of fluorescent chemosensors. These are significant for detecting metal ions like Zn(II) in various pH environments, highlighting the importance of these compounds in environmental and analytical chemistry (Ambrosi et al., 2020).
Pharmaceutical Synthesis : Compounds synthesized from complex bicyclic structures have implications in pharmaceutical research. Yuan Zhe-dong (2007) illustrated the synthesis of certain bicyclic esters, which can be foundational in developing new pharmaceutical agents (Yuan Zhe-dong, 2007).
Advanced Material Development
Building Blocks for New Materials : Research by Kaya et al. (2016) and Defant et al. (2011) involved the creation of new bicyclic compounds, which can serve as building blocks for advanced materials. These materials have potential applications in various fields including nanotechnology and material science (Kaya et al., 2016); (Defant et al., 2011).
Chemical Reactivity Studies : The exploration of chemical reactivity and interactions, such as those studied by Föhlisch et al. (2001) and Guerrero et al. (2014), provides valuable insights into the behavior of complex bicyclic compounds under various conditions. This knowledge is crucial for developing new synthetic methods and materials (Föhlisch et al., 2001); (Guerrero et al., 2014).
Biological Activity and Antioxidant Properties
Antioxidant Research : Compounds with structures similar to the one have been studied for their antioxidant properties, as demonstrated by Kikuzaki et al. (2004). Such research is vital for understanding the potential health benefits and applications of these compounds (Kikuzaki et al., 2004).
Antimicrobial Properties : The study of bicyclic compounds' antimicrobial properties, as highlighted by Agui et al. (1977), showcases their potential use in developing new antimicrobial agents (Agui et al., 1977).
Properties
Molecular Formula |
C30H19NO9 |
---|---|
Molecular Weight |
537.5 g/mol |
IUPAC Name |
(2R,4S,5S,8S,11Z)-21,24,28-trihydroxy-7-methoxy-5-methyl-19,26-dioxo-3-oxa-16-azaheptacyclo[15.12.0.02,4.02,8.04,15.018,27.020,25]nonacosa-1(29),6,11,17,20,22,24,27-octaen-9,13-diyne-6-carboxylic acid |
InChI |
InChI=1S/C30H19NO9/c1-12-19(28(37)38)27(39-2)13-7-5-3-4-6-8-18-29(12)30(13,40-29)14-11-17(34)22-23(24(14)31-18)26(36)21-16(33)10-9-15(32)20(21)25(22)35/h3-4,9-13,18,31-34H,1-2H3,(H,37,38)/b4-3-/t12-,13-,18?,29-,30+/m0/s1 |
InChI Key |
AFMYMMXSQGUCBK-CWSCUYGGSA-N |
Isomeric SMILES |
C[C@H]1C(=C([C@@H]2C#C/C=C\C#CC3[C@]14[C@]2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
SMILES |
CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
Canonical SMILES |
CC1C(=C(C2C#CC=CC#CC3C14C2(O4)C5=CC(=C6C(=C5N3)C(=O)C7=C(C=CC(=C7C6=O)O)O)O)OC)C(=O)O |
Synonyms |
dynemicin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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